N-[2-({2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3-benzothiazol-6-yl]butanamide

• Molecular Formula: C23H25ClN4O2S2
• Molecular Weight: 489.1 g/mol
• IUPAC Name: N-[2-[2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl]sulfanyl-1,3-benzothiazol-6-yl]butanamide
• InChI: InChI=1S/C23H25ClN4O2S2/c1-2-3-21(29)25-17-6-9-19-20(14-17)32-23(26-19)31-15-22(30)28-12-10-27(11-13-28)18-7-4-16(24)5-8-18/h4-9,14H,2-3,10-13,15H2,1H3,(H,25,29)
• InChI Key: OVHHYWWSOHGWGH-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC2=C(C=C1)N=C(S2)SCC(=O)N3CCN(CC3)C4=CC=C(C=C4)Cl

Description

N-[2-({2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3-benzothiazol-6-yl]butanamide, also known as BCTC, is a chemical compound that belongs to the class of benzothiazole derivatives. It is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1). TRPV1 is a non-selective cation channel that is activated by various stimuli, including heat, acid, and capsaicin. It is involved in the sensation of pain and inflammation, making it a potential target for the treatment of chronic pain.

Mechanism of Action

N-[2-({2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3-benzothiazol-6-yl]butanamide acts as a competitive antagonist of TRPV1, blocking its activation by various stimuli. TRPV1 is involved in the sensation of pain and inflammation, and its activation is associated with the release of pro-inflammatory mediators. By blocking TRPV1, N-[2-({2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3-benzothiazol-6-yl]butanamide can reduce pain and inflammation.
Biochemical and Physiological Effects:
N-[2-({2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3-benzothiazol-6-yl]butanamide has been shown to have a number of biochemical and physiological effects. It can reduce the release of pro-inflammatory cytokines and chemokines, inhibit the activation of immune cells, and decrease the expression of pain-related genes. N-[2-({2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3-benzothiazol-6-yl]butanamide has also been shown to have anti-oxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

N-[2-({2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3-benzothiazol-6-yl]butanamide is a potent and selective TRPV1 antagonist, making it a valuable tool for studying the role of TRPV1 in pain and inflammation. However, its use in lab experiments is limited by its low solubility in water and its potential toxicity. Careful dosing and monitoring are required to ensure that the compound does not cause adverse effects.

Future Directions

There are several areas of research that could be pursued in the future with regards to N-[2-({2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3-benzothiazol-6-yl]butanamide. These include:
1. Investigation of the potential of N-[2-({2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3-benzothiazol-6-yl]butanamide as a treatment for other conditions, such as cancer and itch.
2. Development of more potent and selective TRPV1 antagonists.
3. Study of the mechanisms underlying the anti-inflammatory and anti-oxidant effects of N-[2-({2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3-benzothiazol-6-yl]butanamide.
4. Investigation of the potential of N-[2-({2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3-benzothiazol-6-yl]butanamide as a tool for studying the role of TRPV1 in other physiological processes, such as thermoregulation and taste perception.
5. Development of novel formulations of N-[2-({2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3-benzothiazol-6-yl]butanamide to improve its solubility and bioavailability.

Synthesis Methods

N-[2-({2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3-benzothiazol-6-yl]butanamide can be synthesized using a multi-step process involving the condensation of 2-aminothiophenol with 2-bromoacetyl chloride, followed by the reaction of the resulting intermediate with 4-chlorophenylpiperazine and 2-oxoethyl mercaptan. The final product is obtained by reacting the intermediate with butanoyl chloride.

Scientific Research Applications

N-[2-({2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3-benzothiazol-6-yl]butanamide has been extensively studied for its potential as a therapeutic agent for the treatment of chronic pain. It has been shown to be effective in reducing pain in animal models of inflammatory and neuropathic pain. N-[2-({2-[4-(4-chlorophenyl)piperazin-1-yl]-2-oxoethyl}sulfanyl)-1,3-benzothiazol-6-yl]butanamide has also been investigated for its potential as a treatment for other conditions, such as migraine, itch, and cancer.